An In-Depth Technical Guide to 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde for Advanced Research
An In-Depth Technical Guide to 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde for Advanced Research
Introduction: The Prominence of the Pyrazole Scaffold
In the landscape of contemporary medicinal chemistry, the pyrazole ring system stands out as a "privileged scaffold." This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a cornerstone in the design of numerous clinically approved drugs and biologically active compounds.[1][2] Its metabolic stability, coupled with five distinct substitution sites, offers medicinal chemists a versatile platform for fine-tuning molecular properties to optimize target engagement, selectivity, and pharmacokinetic profiles.[1]
This guide focuses on a key derivative, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde . This compound is not merely another pyrazole derivative; it is a strategic building block for chemical synthesis and drug discovery. The presence of a reactive aldehyde group at the C4 position, a stable bromophenyl moiety at the N1 position, and a methyl group at C5 provides a unique combination of features for constructing diverse and complex molecular architectures. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing in-depth information on its properties, synthesis, reactivity, and applications.
PART 1: Core Physicochemical and Structural Properties
A precise understanding of a compound's fundamental properties is paramount for its effective use in research and development. The key identifiers and physicochemical characteristics of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde are summarized below.
| Property | Value | Reference(s) |
| CAS Number | 1202029-61-5 | [3] |
| Molecular Formula | C₁₁H₉BrN₂O | [3][4] |
| Molecular Weight | 265.11 g/mol | [3] |
| Appearance | Solid (predicted) | [5] |
| Melting Point | 99-104 °C | |
| InChI | 1S/C11H9BrN2O/c1-8-9(7-15)6-13-14(8)11-4-2-10(12)3-5-11/h2-7H,1H3 | [3][4] |
| InChIKey | QGLJXVCTGBJIFQ-UHFFFAOYSA-N | [3][4] |
| Canonical SMILES | CC1=C(C=NN1C2=CC=C(C=C2)Br)C=O | [4] |
| XLogP (Predicted) | 2.4 | [4] |
PART 2: Synthesis and Chemical Reactivity
The synthetic accessibility and predictable reactivity of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde are central to its utility.
Synthetic Pathway: The Vilsmeier-Haack Reaction
The construction of the pyrazole-4-carboxaldehyde core is most commonly and efficiently achieved through the Vilsmeier-Haack reaction .[2][6][7] This powerful formylation method involves the reaction of a suitable hydrazone precursor with the Vilsmeier reagent (a complex of phosphorus oxychloride and dimethylformamide). The reaction proceeds via cyclization and double formylation, providing a direct route to the target aldehyde.[6]
The general workflow for this synthesis is a robust and well-documented process in heterocyclic chemistry.
Caption: Key reactions of the C4-aldehyde group for molecular diversification.
PART 3: Spectroscopic Characterization Profile
| Technique | Expected Features |
| ¹H NMR | - Aldehyde Proton (CHO): A singlet in the downfield region, typically δ 9.8-10.2 ppm. - Aromatic Protons (Bromophenyl): Two doublets in the aromatic region (δ 7.2-7.8 ppm), characteristic of a 1,4-disubstituted benzene ring. - Pyrazole Proton (H3): A singlet in the aromatic region, typically δ 8.0-8.5 ppm. [8] - Methyl Protons (CH₃): A singlet in the upfield region, typically δ 2.4-2.7 ppm. [9] |
| ¹³C NMR | - Aldehyde Carbonyl (C=O): A signal in the highly deshielded region, δ >185 ppm. - Pyrazole Carbons: Signals for C3, C4, and C5 in the aromatic region (δ 110-150 ppm). [8][10] - Bromophenyl Carbons: Four signals in the aromatic region, including the carbon bearing the bromine atom (ipso-carbon) which will be less intense. [11] - Methyl Carbon (CH₃): A signal in the upfield aliphatic region, typically δ 10-15 ppm. [8] |
| IR Spectroscopy | - C=O Stretch (Aldehyde): A strong, sharp absorption band around 1670-1700 cm⁻¹. [9][12] - C=N and C=C Stretches (Aromatic): Multiple bands in the 1500-1610 cm⁻¹ region. - C-H Stretches (Aromatic/Aldehyde): Signals around 3000-3100 cm⁻¹ and 2720-2820 cm⁻¹. |
| Mass Spectrometry | - Molecular Ion (M⁺): A characteristic isotopic pattern for a compound containing one bromine atom (two peaks of nearly equal intensity at M⁺ and M+2), for example at m/z 264 and 266. [4] - Key Fragments: Expect fragmentation corresponding to the loss of the aldehyde group (-CHO) and cleavage of the pyrazole ring. |
PART 4: Applications in Drug Discovery and Development
The pyrazole scaffold is a validated pharmacophore present in numerous FDA-approved drugs, including the anti-inflammatory drug Celecoxib and several tyrosine kinase inhibitors used in cancer therapy. Derivatives of pyrazole-4-carboxaldehydes are investigated across a wide spectrum of therapeutic areas.
Pharmacological Significance
The value of this scaffold is rooted in its ability to serve as a template for compounds that interact with key biological targets. Strategic modification of the core, often using the C4-aldehyde as a synthetic handle, has yielded potent agents with a variety of activities:
-
Anti-inflammatory: By targeting enzymes like cyclooxygenases (COX). [2]* Anticancer: Through the inhibition of various protein kinases crucial for cell cycle regulation and signaling.
-
Antimicrobial & Antifungal: Demonstrating efficacy against various pathogenic strains. [7]* Antioxidant and Neuroprotective: Showing potential in mitigating oxidative stress-related conditions.
Caption: Relationship between the core scaffold, its derivatives, and biological applications.
PART 5: Field-Proven Experimental Protocols
To ensure the practical utility of this guide, the following section provides detailed, step-by-step methodologies for key experimental procedures. These protocols are based on established literature methods for analogous compounds.
Protocol 1: Synthesis via Vilsmeier-Haack Reaction
[13] Objective: To synthesize a 1,3-disubstituted-1H-pyrazole-4-carboxaldehyde from a corresponding acetophenone hydrazone.
Materials:
-
Substituted Acetophenone Phenylhydrazone (e.g., 4-Bromoacetophenone phenylhydrazone)
-
N,N-Dimethylformamide (DMF), anhydrous
-
Phosphorus oxychloride (POCl₃)
-
Crushed ice
-
Potassium carbonate (K₂CO₃) solution, aqueous
-
Appropriate solvents for purification (e.g., Chloroform, Ethanol)
Procedure:
-
Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, cool anhydrous DMF (e.g., 22.5 ml) in an ice bath to 0-5 °C.
-
Vilsmeier Reagent Formation: Add POCl₃ (e.g., 5.6 ml) dropwise to the cold DMF under continuous stirring. Maintain the temperature below 10 °C. Stir for an additional 30 minutes at this temperature to ensure complete formation of the Vilsmeier-Haack reagent.
-
Substrate Addition: Add the acetophenone phenylhydrazone (e.g., 17 mmol) portion-wise to the reaction mixture.
-
Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 60-80 °C. Stir vigorously for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). [2]5. Work-up: Cool the reaction mixture to room temperature and carefully pour it into a beaker containing a large volume of crushed ice.
-
Neutralization & Precipitation: Neutralize the acidic mixture by slowly adding a saturated aqueous solution of potassium carbonate until the solution is basic (pH > 8). A solid precipitate should form.
-
Isolation: Filter the crude product using a Büchner funnel, and wash the solid thoroughly with cold water.
-
Purification: Dry the solid product. Recrystallize from a suitable solvent (e.g., ethanol) or purify by column chromatography (e.g., using chloroform) to obtain the pure pyrazole-4-carboxaldehyde. [13]
Protocol 2: Derivatization via Condensation with an Amine (Schiff Base Formation)
[14] Objective: To synthesize a pyrazole-based Schiff base from 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.
Materials:
-
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (1 mmol)
-
Substituted primary amine (e.g., aniline derivative, 1 mmol)
-
Ethanol
-
Glacial acetic acid (catalytic amount)
Procedure:
-
Dissolution: In a round-bottom flask, dissolve the pyrazole-4-carboxaldehyde (1 mmol) in ethanol.
-
Catalyst Addition: Add a few drops of glacial acetic acid to the solution to catalyze the reaction.
-
Amine Addition: Add the primary amine (1 mmol) to the reaction mixture.
-
Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction by TLC.
-
Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product will often precipitate out of the solution.
-
Purification: Filter the precipitated solid, wash with a small amount of cold ethanol, and dry to yield the pure Schiff base derivative.
PART 6: Safety, Handling, and Storage
As a brominated organic compound and a reactive aldehyde, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde requires careful handling. While specific toxicology data is not available, precautions for analogous chemicals should be strictly followed.
-
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.
-
Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.
-
First Aid:
-
Skin Contact: Immediately wash the affected area with plenty of soap and water.
-
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.
-
Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.
-
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents. An inert atmosphere (e.g., under nitrogen or argon) is recommended for long-term storage. [5]
Conclusion
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is a high-value synthetic intermediate that provides researchers with a powerful tool for drug discovery and materials science. Its robust synthesis, predictable reactivity, and the proven biological significance of its pyrazole core make it an essential component in the modern medicinal chemist's toolkit. This guide has provided a comprehensive overview of its properties, synthesis, and application, offering both foundational knowledge and practical protocols to empower further innovation in the field.
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